Cas no 2308293-81-2 (N-2-(1,4-oxazepan-4-yl)ethylprop-2-enamide)

• Product Name: N-2-(1,4-oxazepan-4-yl)ethylprop-2-enamide
• CAS No: 2308293-81-2
• MF: C₁₀H₁₈N₂O₂
• MW: 198.262122631073
• CID: 5684048
• PubChem ID: 154766212
• Update Time: 2025-06-27

N-2-(1,4-oxazepan-4-yl)ethylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(1,4-oxazepan-4-yl)ethyl]prop-2-enamide
• EN300-26574811
• Z2738283128
• 2308293-81-2
• N-2-(1,4-oxazepan-4-yl)ethylprop-2-enamide

• Inchi： 1S/C10H18N2O2/c1-2-10(13)11-4-6-12-5-3-8-14-9-7-12/h2H,1,3-9H2,(H,11,13)
• InChI Key： JQDMEMWEGQZUOV-UHFFFAOYSA-N
• SMILES： O1CCCN(CCNC(C=C)=O)CC1

Computed Properties

• Exact Mass: 198.136827821g/mol
• Monoisotopic Mass: 198.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 41.6Ų

Additional information on N-2-(1,4-oxazepan-4-yl)ethylprop-2-enamide

Introduction to N-2-(1,4-oxazepan-4-yl)ethylprop-2-enamide and Its Significance in Modern Chemical Biology

N-2-(1,4-oxazepan-4-yl)ethylprop-2-enamide, a compound with the CAS number 2308293-81-2, represents a fascinating intersection of medicinal chemistry and bioorganic synthesis. This compound has garnered significant attention in recent years due to its unique structural features and potential applications in therapeutic development. The molecular framework of N-2-(1,4-oxazepan-4-yl)ethylprop-2-enamide incorporates an oxazepane ring, a heterocyclic structure known for its stability and versatility in drug design. This feature, combined with the prop-2-enamide moiety, contributes to the compound's pharmacological profile and makes it a promising candidate for further investigation.

The oxazepane ring is a key structural element that imparts specific chemical and biological properties to the molecule. Oxazepanes are seven-membered heterocycles containing oxygen and nitrogen atoms, and they are widely recognized for their role in various pharmaceutical applications. The presence of this ring system in N-2-(1,4-oxazepan-4-yl)ethylprop-2-enamide suggests potential interactions with biological targets, including enzymes and receptors. These interactions are critical for modulating cellular processes and have been extensively studied in the context of drug discovery.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for therapeutic purposes. The oxazepane scaffold has been particularly explored for its ability to enhance binding affinity and selectivity towards biological targets. For instance, studies have shown that oxazepane derivatives exhibit inhibitory effects on various enzymes involved in inflammatory pathways. This has led to their investigation as potential anti-inflammatory agents, a field where N-2-(1,4-oxazepan-4-yl)ethylprop-2-enamide could play a significant role.

The prop-2-enamide moiety in the structure of N-2-(1,4-oxazepan-4-yl)ethylprop-2-enamide also contributes to its pharmacological potential. Amides are well-known for their ability to form hydrogen bonds with biological targets, which can enhance the binding affinity of a molecule. Additionally, amide groups can undergo various chemical transformations, making them versatile building blocks in synthetic chemistry. This flexibility allows for the design of molecules with tailored properties, which is crucial for developing effective therapeutics.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Molecular modeling techniques have been employed to predict the binding interactions of N-2-(1,4-oxazepan-4-yl)ethylprop-2-enamide with various biological targets. These studies have provided valuable insights into the compound's binding mode and have helped identify key residues involved in its interaction with proteins. Such information is crucial for optimizing the compound's pharmacological properties and improving its therapeutic efficacy.

The synthesis of N-2-(1,4-oxtaxpane)-ethylprop--en-amide involves complex organic transformations that highlight the ingenuity of modern synthetic chemistry. The introduction of the oxazepane ring requires precise control over reaction conditions to ensure high yield and purity. Additionally, the integration of the prop--en-amide moiety demands careful consideration of functional group compatibility and reaction pathways. These synthetic challenges underscore the importance of innovative methodologies in medicinal chemistry.

In conclusion, N--(1--4--oxaze pan--4--yI)eth ylpro p_ --en-amide (CAS no: 2308293_81_2) is a structurally intriguing compound with significant potential in therapeutic development. Its unique combination of an oxazepane ring and a prop--en-amide moiety makes it a promising candidate for further investigation. Recent research has highlighted its potential applications in modulating inflammatory pathways and other biological processes relevant to human health. As computational chemistry continues to advance, the design and optimization of such compounds will become more efficient, paving the way for novel therapeutics.